Cas no 41476-75-9 (Nickel,bis(1-piperidinecarbodithioato-kS1,kS1')-, (SP-4-1)-)

Nickel,bis(1-piperidinecarbodithioato-kS1,kS1')-, (SP-4-1)- structure
41476-75-9 structure
Product Name:Nickel,bis(1-piperidinecarbodithioato-kS1,kS1')-, (SP-4-1)-
CAS No:41476-75-9
MF:C12H20N2NiS4
MW:379.253998756409
CID:332093
PubChem ID:6100354
Update Time:2025-04-19

Nickel,bis(1-piperidinecarbodithioato-kS1,kS1')-, (SP-4-1)- Chemical and Physical Properties

Names and Identifiers

    • Nickel,bis(1-piperidinecarbodithioato-kS1,kS1')-, (SP-4-1)-
    • nickel bis(piperidine-1-carbodithioate)
    • nickel(2+),piperidine-1-carbodithioate
    • DTXSID00194372
    • NS00089258
    • SCHEMBL1876345
    • 41476-75-9
    • EINECS 255-387-0
    • Inchi: 1S/2C6H11NS2.Ni/c2*8-6(9)7-4-2-1-3-5-7;/h2*1-5H2,(H,8,9);/q;;+2/p-2
    • InChI Key: XZKRPSZCSQGEGD-UHFFFAOYSA-L
    • SMILES: [Ni+2].[S-]C(N1CCCCC1)=S.[S-]C(N1CCCCC1)=S

Computed Properties

  • Exact Mass: 377.986275g/mol
  • Monoisotopic Mass: 377.986275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.